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Compound of Interest

Compound Name: Colfosceril-d9 Palmitate

Cat. No.: B15074185

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Colfosceril-d9 Palmitate
in various organic solvents. Due to the limited availability of direct solubility data for the
deuterated form, this document leverages data from its non-deuterated counterpart, Colfosceril
Palmitate (also known as dipalmitoylphosphatidylcholine or DPPC), as a close structural and
chemical analogue. The solubility characteristics are anticipated to be nearly identical.

Quantitative Solubility Data

The solubility of Colfosceril Palmitate in a range of organic solvents at room temperature (22-
23°C) is summarized in the table below. This data is crucial for the preparation of stock
solutions, formulation development, and various in-vitro and in-vivo experimental setups.
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Organic Solubility ( Solubility Temperature .
otes
Solvent g/100 mL) (mg/mL) (°C)
Acetic Acid 4.0[1] 40 22-23[1]
Ethanol 1.5[1] 15 22-23[1]
Methanol 1.4[1] 14 22-23[1]
Pyridine 1.101] 11 22-23[1]
Ether 0.02[1] 0.2 22-23[1]
Acetone 0.02[1] 0.2 22-23[1]
) Quantitative data
Readily o
Chloroform - 22-23[1] not specified in
Soluble[1]
the source.
Dimethyl o
) - Qualitative
Sulfoxide Soluble[2] - Not Specified
assessment.
(DMSO)

Experimental Protocol: Determination of Solubility
by Gravimetric Method

The following protocol outlines a standard gravimetric method for determining the saturation

solubility of Colfosceril-d9 Palmitate in an organic solvent. This method is based on the

principle of creating a saturated solution and then determining the concentration of the solute in

a known volume of that solution by weighing the dried residue.

Materials:

Colfosceril-d9 Palmitate

Organic solvent of interest (e.g., ethanol, chloroform)

Analytical balance (accurate to at least 0.1 mg)

Vials with screw caps
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Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporation system (e.g., rotary evaporator or nitrogen stream)

Oven or vacuum desiccator

Procedure:
e Preparation of a Saturated Solution:

o Add an excess amount of Colfosceril-d9 Palmitate to a vial containing a known volume
of the organic solvent. The excess solid should be clearly visible.

o Seal the vial and agitate it at a constant temperature (e.g., 25°C) for a prolonged period
(e.g., 24-48 hours) to ensure equilibrium is reached. A shaker or magnetic stirrer can be
used.

e Separation of Undissolved Solute:

o Allow the vial to stand undisturbed at the constant temperature to let the excess solid
settle.

o Carefully filter the supernatant through a syringe filter compatible with the organic solvent
to remove all undissolved particles. This step is critical to ensure only the dissolved solid is
measured.

o Sample Collection and Weighing:

o Accurately pipette a known volume of the clear, saturated filtrate into a pre-weighed,
clean, and dry evaporation dish or vial.

o Record the exact volume transferred.

e Solvent Evaporation:
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o Evaporate the solvent from the dish under a gentle stream of nitrogen or using a rotary
evaporator. Ensure the temperature is kept low to avoid degradation of the compound.

e Drying and Final Weighing:

o Place the dish containing the dried residue in a vacuum desiccator or a low-temperature
oven until a constant weight is achieved. This ensures all residual solvent is removed.

o Allow the dish to cool to room temperature in a desiccator before weighing it on the
analytical balance.

o Calculation of Solubility:

o Calculate the mass of the dissolved Colfosceril-d9 Palmitate by subtracting the initial
weight of the empty dish from the final weight of the dish with the dried residue.

o Determine the solubility by dividing the mass of the residue by the volume of the filtrate
used. Express the result in mg/mL or g/100 mL.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the gravimetric determination of solubility.
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Caption: Gravimetric method for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15074185#colfosceril-d9-palmitate-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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